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Compound of Interest

Compound Name: 3-Amino-2-chlorobenzylamine

Cat. No.: B15328617

To the Researchers, Scientists, and Drug Development Professionals,

This technical guide addresses the inquiry regarding the physical characteristics of 3-Amino-2-
chlorobenzylamine. Following a comprehensive search of available scientific literature and
chemical databases, it has been determined that there is no publicly available data on the
physical properties, experimental protocols, or biological pathways associated with 3-Amino-2-
chlorobenzylamine. This suggests that the compound may be novel, not yet synthesized, or
not extensively characterized.

In the absence of data for the requested compound, this guide provides a summary of the
physical characteristics of two closely related structural isomers: 2-Chlorobenzylamine and 3-
Chlorobenzylamine. This information is presented for reference and comparative purposes. It is
crucial to note that these are distinct chemical entities, and their properties should not be
directly extrapolated to 3-Amino-2-chlorobenzylamine.

Physical Properties of Chlorobenzylamine Isomers

The following table summarizes the known physical and chemical properties of 2-
Chlorobenzylamine and 3-Chlorobenzylamine, which are commercially available and have
been characterized.
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Property 2-Chlorobenzylamine 3-Chlorobenzylamine

Molecular Formula C7HsCIN[1] C7HsCIN

Molecular Weight 141.60 g/mol [1] 141.60 g/mol

CAS Number 89-97-4[1] 4152-90-3

Appearance C.:ok')rless to pale yellow Light yellow liquid[3][4]
liquid[2]

Odor Faint amine odor[2][5] Amine-like[4]

Boiling Point 103-104 °C at 11 mmHg[1] 110-112 °C at 17 mmHg[3][4]

Density 1.173 g/mL at 25 °C[1] 1.159 g/mL at 25 °C

Refractive Index n20/D 1.562[1] n20/D 1.559

Flash Point 88 °C (closed cup)[1] 98 °C (closed cup)[4]

) No specific data available, but
- Somewhat soluble in water[2] ) ) )
Solubility 5] likely sparingly soluble in

water.

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties listed above
are standardized procedures in analytical and physical chemistry. These typically include:

« Boiling Point Determination: Performed under reduced pressure using vacuum distillation
apparatus. The temperature and pressure are recorded at which the liquid boils.

o Density Measurement: Determined using a pycnometer or a digital density meter at a
specified temperature.

o Refractive Index Measurement: Measured using a refractometer, typically at 20°C with the
sodium D-line (589 nm).

o Flash Point Determination: Measured using a closed-cup flash-point tester, which determines
the lowest temperature at which the vapors of the material will ignite.
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Due to the absence of information on the synthesis of 3-Amino-2-chlorobenzylamine, a
specific experimental workflow for its preparation cannot be provided.

Logical Workflow for Characterization of a Novel
Compound

Should 3-Amino-2-chlorobenzylamine be synthesized, a logical workflow for its
characterization would be as follows. This workflow represents a standard approach in
chemical research for the identification and characterization of new chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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